(4-Chloro-3-((4-methoxybenzyl)oxy)phenyl)boronic acid

• Molecular Formula: C14H14BClO4
• Molecular Weight: 292.52 g/mol
• IUPAC Name: [4-chloro-3-[(4-methoxyphenyl)methoxy]phenyl]boronic acid
• InChI: InChI=1S/C14H14BClO4/c1-19-12-5-2-10(3-6-12)9-20-14-8-11(15(17)18)4-7-13(14)16/h2-8,17-18H,9H2,1H3
• InChI Key: UESPQASLZMPDTF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)Cl)OCC2=CC=C(C=C2)OC)(O)O

Description

(4-Chloro-3-((4-methoxybenzyl)oxy)phenyl)boronic acid is a useful research compound. Its molecular formula is C14H14BClO4 and its molecular weight is 292.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 145 g (387 mmol) of 2-[(4-methoxybenzyl)oxy]-1-chloro-4-iodobenzene in 1.2 L of anhydrous THF, placed under argon and stirred at −50° C., are added dropwise 220 mL (440 mmol) of a 2N solution of iPrMgCl in THF, while maintaining the temperature between −40 and −50° C. The reaction mixture is allowed to warm to −10° C. and stirring is continued for 1 hour. 94 mL (406 mmol) of triisopropyl borate are then added and the reaction mixture is then allowed to warm slowly to 0° C. After stirring for 2 hours, the mixture is treated with 500 mL of aqueous 5N HCl solution and then extracted with ether (2×600 mL). The organic phase is washed with 2×1 L of water, dried over Na2SO4 and then concentrated under reduced pressure. The residue obtained is solidified in 300 mL of pentane, filtered off on a sinter funnel and washed with 200 mL of pentane. 96 g of [3[(4-methoxybenzyl)oxy]-4-chlorophenyl]boronic acid are thus obtained in the form of a white solid.